Cas no 78096-25-0 (4-Tert-Butylcalix[6]arene)

• Product Name: 4-Tert-Butylcalix[6]arene
• CAS No: 78096-25-0
• MF: C₆₆H₈₄O₆
• MW: 973.36958026886
• CID: 2858066
• Update Time: 2023-08-10

4-Tert-Butylcalix[6]arene Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butylcalix[6]arene
• B9OG173DMY
• Hexa-tert-butyl(hexahydroxy)calix[6]arene
• 4-tert-Butylcalix(6)arene
• 4-Tert-Butylcalix[6]arene

• Inchi： 1S/C66H84O6/c1-61(2,3)49-25-37-19-39-27-50(62(4,5)6)29-41(56(39)68)21-43-31-52(64(10,11)12)33-45(58(43)70)23-47-35-54(66(16,17)18)36-48(60(47)72)24-46-34-53(65(13,14)15)32-44(59(46)71)22-42-30-51(63(7,8)9)28-40(57(42)69)20-38(26-49)55(37)67/h25-36,67-72H,19-24H2,1-18H3
• InChI Key： UOEYZAXKBKAKRO-UHFFFAOYSA-N
• SMILES： OC1=C2C=C(C=C1CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)C2)O)O)O)O)O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 72
• Rotatable Bond Count: 6
• Complexity: 1330
• XLogP3: 19.4
• Topological Polar Surface Area: 121